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Compound of Interest

Compound Name:

2,6-Dichloro-4-

[(Dimethylamino)Methyl]Phenol

Hydrochloride

CAS No.: 102879-17-4

Cat. No.: B012379

Get Quote

From Synthetic Scaffolds to Bioactive Therapeutics
Abstract
Dichlorophenols (DCPs), particularly 2,4-dichlorophenol (2,4-DCP) and 4-chlorophenol (as a

precursor to Dichlorophen), represent versatile scaffolds in medicinal chemistry. While

historically associated with agrochemicals, their utility in drug discovery extends to acting as

pharmacophores in antimicrobial agents, synthetic intermediates in API manufacturing (e.g.,

Minoxidil), and leaving groups for nucleophilic substitutions. This guide details the mechanistic

applications, synthetic protocols, and biological evaluation of DCP derivatives, providing a

roadmap for their integration into modern drug development pipelines.

Core Application: The Bis-Phenolic Antimicrobial
Scaffold
Target Molecule: Dichlorophen (2,2'-methylenebis[4-chlorophenol]) Therapeutic Area:

Anthelmintic (Cestodes), Antimicrobial, and Repurposed Anticancer Agent.
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1.1 Mechanism of Action
Dichlorophen operates via a dual mechanism, making it a robust agent against resistant

pathogens:

Uncoupling of Oxidative Phosphorylation: The phenolic protons act as protonophores,

disrupting the transmembrane proton gradient (

pH) in mitochondria (parasites) or cell membranes (bacteria). This halts ATP synthesis.

Membrane Disruption: The lipophilic dichlorophenyl rings insert into the lipid bilayer,

compromising membrane integrity and causing leakage of intracellular components.

Tubulin Inhibition (Emerging): Recent studies indicate Dichlorophen binds to tubulin,

inhibiting mitosis in cancer cells [1].

1.2 Protocol: Synthesis of Dichlorophen
This protocol utilizes an acid-catalyzed condensation of 4-chlorophenol with formaldehyde. This

"bis-alkylation" strategy is a fundamental reaction for creating methylene-bridged phenolic

libraries.

Reagents:

4-Chlorophenol (1.0 equiv)

Formaldehyde (37% aq. solution, 0.5 equiv)

Sulfuric acid (H₂SO₄, conc., catalytic)

Solvent: Methanol or Water

Step-by-Step Methodology:

Charge: In a chemically resistant round-bottom flask, dissolve 4-chlorophenol (12.86 g, 100

mmol) in methanol (20 mL).

Addition: Cool the solution to 0–5 °C. Add formaldehyde (4.05 g, 50 mmol) dropwise to

prevent exotherms.
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Catalysis: Slowly add concentrated H₂SO₄ (1.0 mL) while stirring vigorously.

Reflux: Heat the mixture to reflux (65 °C) for 3–5 hours. Monitor consumption of 4-

chlorophenol via TLC (Hexane/EtOAc 8:2).

Precipitation: Pour the reaction mixture into ice-cold water (100 mL). The crude product will

precipitate as a white/off-white solid.

Purification: Filter the solid and wash with cold water. Recrystallize from toluene to yield pure

Dichlorophen (MP: 177–178 °C).

Core Application: DCP as an Activated Leaving Group
Target Molecule: Minoxidil (Antihypertensive/Alopecia) Medicinal Chemistry Insight: 2,4-

Dichlorophenol is not part of the final Minoxidil structure. Instead, it is used to create a reactive

ether intermediate. The electron-withdrawing chlorine atoms make the phenoxy group a good

leaving group for the subsequent nucleophilic aromatic substitution (SNAr) by piperidine.

2.1 Synthetic Pathway Visualization
The following diagram illustrates how 2,4-DCP is utilized to "activate" the pyrimidine core

before being displaced.
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Caption: Synthetic workflow for Minoxidil highlighting the role of 2,4-DCP as a displaceable

pharmacophore activator.

2.2 Protocol: SNAr Ether Formation (Intermediate Synthesis)
Objective: Synthesize 2,4-diamino-6-(2,4-dichlorophenoxy)pyrimidine.

Reaction Setup: Combine 2,4-diamino-6-chloropyrimidine (1.0 equiv) and 2,4-dichlorophenol

(1.2 equiv) in a high-boiling solvent (e.g., diphenyl ether or diglyme).

Base Activation: Add Potassium Hydroxide (KOH, 1.5 equiv) to deprotonate the phenol.

Heating: Heat the mixture to 140–160 °C for 4–6 hours. The phenoxide ion attacks the

chloropyrimidine at the C6 position.

Workup: Cool and pour into dilute NaOH. The product precipitates (or is extracted).[1][2]

Critical Note: The 2,4-dichloro substitution pattern is essential. It lowers the pKa of the

phenol, making the phenoxide a better nucleophile during formation, but also stabilizes the

leaving group anion during the subsequent displacement by piperidine [2].

Core Application: Hybrid Chalcone-Sulfonamides
Target: Anticancer Agents (Cell Cycle Arrest) Concept: Fusing the 2,4-dichlorophenol moiety

with sulfonamides and chalcones creates "hybrid" drugs that target multiple pathways (e.g.,

tubulin and carbonic anhydrase).

3.1 Structure-Activity Relationship (SAR) Data
The 2,4-dichloro substitution pattern on the A-ring of chalcones significantly enhances

lipophilicity and metabolic stability compared to unsubstituted analogs.
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Compound ID R1 (Ring A) R2 (Ring B)
IC50 (HeLa
Cells)

Mechanism

Chalcone-1 H 4-OMe > 50 µM
Weak Tubulin

inhibition

Chalcone-5 2,4-Cl₂ 4-OMe 0.89 µM
G2/M Arrest +

Apoptosis

Chalcone-7 2,4-Cl₂ 3,4,5-OMe 1.2 µM
Strong Tubulin

binding

Table 1: Comparative cytotoxicity of 2,4-dichlorophenol-derived chalcones [3].

Safety & Handling of Chlorophenols
Hazard Class: Toxic, Corrosive, Environmental Hazard.[3]

Toxicity: 2,4-DCP is rapidly absorbed through the skin. LD50 (oral, rat) is approx. 580 mg/kg.

Disposal: Chlorinated phenols must never be mixed with oxidative waste (risk of dioxin

formation). Segregate into halogenated organic waste streams.

Decontamination: Spills should be treated with polyethylene glycol (PEG 400) to solubilize

and remove the phenol from skin or surfaces, followed by washing with copious water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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